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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the production of

Beryllium-10 (¹⁰Be) through cosmic ray spallation. It covers the fundamental principles of its

formation in the Earth's atmosphere and in situ within terrestrial materials, details the

experimental protocols for its quantification, and presents key production data in a structured

format. This guide is intended to serve as a valuable resource for professionals in geology,

atmospheric sciences, and other fields where cosmogenic nuclides are a critical analytical tool.

Introduction to Beryllium-10 and Cosmic Ray
Spallation
Beryllium-10 is a long-lived radionuclide with a half-life of approximately 1.39 million years.[1]

Its presence on Earth is almost entirely due to the process of cosmic ray spallation, a nuclear

reaction in which a high-energy cosmic ray particle strikes the nucleus of an atom, causing it to

fragment and release smaller particles, including new nuclides.[2] This process occurs both in

the Earth's atmosphere and within the top few meters of the Earth's surface, such as in rocks

and soils.[2][3] The predictable production rate and long half-life of ¹⁰Be make it an invaluable

tool for dating geological surfaces and sediments, studying erosion rates, and reconstructing

past changes in cosmic ray flux, which are influenced by solar activity and the Earth's magnetic

field.[1][4]

Mechanisms of Beryllium-10 Production

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1236284?utm_src=pdf-interest
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://par.nsf.gov/biblio/10346321-empirical-evidence-latitude-altitude-variation-situ-cosmogenic-production-ratio
https://par.nsf.gov/servlets/purl/10041696
https://par.nsf.gov/servlets/purl/10041696
https://www.researchgate.net/publication/259086780_Scaling_in_situ_cosmogenic_nuclide_production_rates_using_analytical_approximations_to_atmospheric_cosmic-ray_fluxes
https://par.nsf.gov/biblio/10346321-empirical-evidence-latitude-altitude-variation-situ-cosmogenic-production-ratio
https://dataservices.gfz-potsdam.de/panmetaworks/showshort.php?id=f1261049-2fa0-11ef-967a-4ffbfe06208e
https://www.benchchem.com/product/b1236284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The formation of ¹⁰Be is a direct consequence of the interaction between energetic cosmic rays

and target atomic nuclei. The primary mechanisms are detailed below.

Atmospheric (Meteoric) ¹⁰Be Production
Primary cosmic rays, which are predominantly high-energy protons (about 87%) and alpha

particles (about 12%), originate from galactic supernovae.[5] Upon entering the Earth's

atmosphere, these primary particles collide with the nuclei of atmospheric gases, mainly

nitrogen (N₂) and oxygen (O₂), initiating a cascade of secondary particles, including neutrons,

protons, and muons.[3][6] These secondary cosmic rays, particularly neutrons, are responsible

for the majority of atmospheric ¹⁰Be production through spallation reactions with nitrogen and

oxygen.[2][6]

The primary atmospheric production reactions are:

¹⁴N(n, pα)¹⁰Be

¹⁶O(n, x)¹⁰Be (where x represents multiple ejected particles)

An example of a spallation reaction is a neutron striking a nitrogen-14 nucleus, resulting in the

ejection of a proton and an alpha particle, leaving behind a Beryllium-10 nucleus.[2] Once

formed, atmospheric ¹⁰Be, often referred to as meteoric ¹⁰Be, attaches to aerosols and is

subsequently removed from the atmosphere via wet (precipitation) and dry deposition,

accumulating in terrestrial archives like ice cores and marine sediments.

In Situ ¹⁰Be Production
A smaller fraction of the secondary cosmic ray cascade, primarily neutrons, penetrates the

Earth's surface and interacts with the atomic nuclei of minerals in rocks and soil.[3] In quartz

(SiO₂), the most commonly targeted mineral for in situ ¹⁰Be studies, the primary target element

is oxygen.[7] The production rate of in situ ¹⁰Be is highest at the surface and decreases

exponentially with depth due to the attenuation of the cosmic ray flux by the rock or soil.[8]

The production of in situ ¹⁰Be is influenced by several factors, including:

Latitude and Altitude: Cosmic ray flux is greater at higher latitudes and altitudes due to less

shielding from the Earth's magnetic field and atmosphere, respectively.[4][9]
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Topographic Shielding: Mountains and other landforms can block a portion of the incoming

cosmic rays, reducing the local production rate.

The concentration of in situ ¹⁰Be in a rock surface is a function of the exposure time to cosmic

rays and the rate of surface erosion.

Quantitative Data on Beryllium-10 Production
The production and deposition of ¹⁰Be have been quantified through a combination of

theoretical modeling and empirical measurements. The following tables summarize key

production and flux data.

Table 1: Atmospheric ¹⁰Be Production Rates
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Parameter Value Notes

Global Average Production

Rate
~1.8 x 10⁶ atoms cm⁻² yr⁻¹

This is a long-term average

value. The production rate

varies with solar activity and

the geomagnetic field.

Stratospheric Production

Fraction
~70-80%

The majority of atmospheric

¹⁰Be is produced in the

stratosphere.

Tropospheric Production

Fraction
~20-30%

Production in the troposphere

is lower due to the attenuation

of the cosmic ray cascade.

Production at Solar Minimum Higher

During periods of low solar

activity (solar minimum), the

heliospheric magnetic field is

weaker, allowing more galactic

cosmic rays to reach Earth,

thus increasing ¹⁰Be

production.

Production at Solar Maximum Lower

During periods of high solar

activity (solar maximum), a

stronger heliospheric magnetic

field deflects more galactic

cosmic rays, leading to lower

¹⁰Be production.

Table 2: In Situ ¹⁰Be Production Rates in Quartz
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Parameter Value (atoms g⁻¹ yr⁻¹) Conditions

Sea-Level High-Latitude

(SLHL) Spallation Rate
~3.9 - 5.1

This is a reference production

rate at sea level and high

geomagnetic latitudes, where

the cosmic ray flux is highest.

Different scaling models yield

slightly different values.

Production Rate Variation with

Altitude
Increases

The production rate

approximately doubles for

every 2000 meters of elevation

gain in the mid-latitudes.

Production Rate Variation with

Latitude
Increases

The production rate increases

from the equator to the poles

due to the focusing effect of

the Earth's magnetic field on

cosmic rays.

Table 3: Meteoric ¹⁰Be Depositional Fluxes
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Location/Condition
Typical Flux (10⁵ atoms
cm⁻² yr⁻¹)

Factors Influencing Flux

Polar Ice Sheets 5 - 15

Relatively high and stable

deposition, making ice cores

excellent archives of past

production rate changes.

Mid-Latitudes 3 - 10

Highly variable and strongly

influenced by precipitation

patterns.

Equatorial Regions 1 - 5

Generally lower due to lower

atmospheric production and

different atmospheric

circulation patterns.

Arid Regions < 1

Low precipitation leads to

significantly lower wet

deposition of ¹⁰Be.

Experimental Protocols for ¹⁰Be Quantification
The measurement of the minute quantities of ¹⁰Be in geological samples is a complex process

that involves several stages of chemical purification followed by analysis using Accelerator

Mass Spectrometry (AMS).

Sample Preparation and ¹⁰Be Extraction from Quartz
The following is a generalized protocol for the extraction of in situ ¹⁰Be from quartz. This

procedure is based on the widely adopted methods developed by Kohl and Nishiizumi, with

subsequent refinements.

Sample Collection and Physical Preparation:

Collect rock or sediment samples from the field.

Crush and sieve the sample to a specific grain size fraction (typically 250-850 µm).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolate the quartz fraction from other minerals using magnetic separation and heavy liquid

density separation.

Chemical Purification of Quartz:

Etch the quartz grains in a dilute solution of hydrofluoric (HF) and nitric (HNO₃) acids to

remove any meteoric ¹⁰Be adhering to the grain surfaces and to dissolve any remaining

non-quartz minerals.

Thoroughly rinse the purified quartz with deionized water.

Dissolution and Beryllium Extraction:

Accurately weigh the purified quartz and place it in a Teflon beaker.

Add a known amount of a ⁹Be carrier solution. The stable ⁹Be acts as a tracer to monitor

for procedural losses and is necessary for the final AMS measurement.

Dissolve the quartz completely in concentrated hydrofluoric acid.

Evaporate the solution to dryness to remove silicon as SiF₄.

Redissolve the residue in hydrochloric acid (HCl).

Ion-Exchange Chromatography:

Pass the dissolved sample solution through an anion-exchange chromatography column

to remove iron and other interfering elements.

Pass the eluate through a cation-exchange chromatography column to separate beryllium

from other cations, particularly aluminum and boron (¹⁰B is an isobar of ¹⁰Be and can

interfere with AMS measurements).

Elute the purified beryllium fraction from the cation-exchange column using a specific

concentration of HCl.

Precipitation and Oxidation:
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Precipitate the beryllium as beryllium hydroxide (Be(OH)₂) by adding ammonia (NH₄OH).

Centrifuge and wash the Be(OH)₂ precipitate.

Calcine the Be(OH)₂ precipitate in a furnace to convert it to beryllium oxide (BeO).

Cathode Preparation for AMS:

Mix the resulting BeO powder with a conductive binder, typically niobium or silver powder.

Press the mixture into a target holder (cathode) for insertion into the AMS ion source.

Accelerator Mass Spectrometry (AMS) Measurement
AMS is an ultra-sensitive analytical technique capable of detecting and counting individual

atoms of rare isotopes like ¹⁰Be.[10]

Ionization: The BeO in the cathode is sputtered with a beam of cesium ions (Cs⁺) to produce

negative BeO⁻ ions.

Acceleration: The BeO⁻ ions are accelerated to high energies (mega-electron volts) in a

tandem Van de Graaff accelerator.

Stripping: Inside the accelerator's terminal, the high-energy BeO⁻ ions pass through a thin

foil or gas, which strips away electrons, breaking the molecular bond and creating positively

charged beryllium ions (e.g., Be³⁺). This step effectively removes the ¹⁰B isobaric

interference, as boron does not readily form negative ions.

Mass and Charge Analysis: The positively charged beryllium ions are then subjected to a

series of magnetic and electrostatic analyzers that separate them based on their mass-to-

charge ratio. This allows for the specific selection and counting of ¹⁰Be ions.

Detection: The ¹⁰Be ions are counted individually in a detector, while the much more

abundant stable ⁹Be isotope is measured as an electrical current in a Faraday cup.

Ratio Calculation: The ratio of ¹⁰Be to ⁹Be is calculated and compared to a known standard

material to determine the concentration of ¹⁰Be in the original sample.
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Visualizations
The following diagrams illustrate the key processes involved in the production and analysis of

Beryllium-10.
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1. Sample Collection
(Rock/Sediment)

2. Physical Preparation
(Crushing, Sieving)

3. Quartz Isolation
(Magnetic & Density Separation)

4. Chemical Etching
(HF/HNO3 Leaching)

5. Dissolution
(Add 9Be Carrier, Dissolve in HF)

6. Ion-Exchange Chromatography
(Anion and Cation Columns)

7. Precipitation & Oxidation
(Be(OH)2 -> BeO)

8. Cathode Preparation
(Mix BeO with Nb/Ag)

9. Accelerator Mass Spectrometry
(Measurement of 10Be/9Be Ratio)

10. Data Analysis
(Calculation of 10Be Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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